O,O-Di(Ethyl-d5)phosphate Sodium Salt
Description
O,O-Di(Ethyl-d5)phosphate Sodium Salt is a deuterated organophosphorus compound primarily used as an analytical standard in pesticide residue analysis. It is a key component of Chlorpyrifos-(diethyl-d10), a deuterated analog of the insecticide chlorpyrifos ethyl. Its empirical formula is C₉D₁₀HCl₃NO₃PS, with a molecular weight of 360.65 g/mol and CAS number 285138-81-0 . The compound is labeled with ten deuterium atoms (five per ethyl group), enhancing its utility in mass spectrometry for trace quantification and isotopic dilution methods .
Properties
Molecular Formula |
C₄D₁₀NaO₄P |
|---|---|
Molecular Weight |
186.14 |
Origin of Product |
United States |
Comparison with Similar Compounds
Non-Deuterated Analog: O,O-Diethyl Thiophosphate Sodium Salt
The non-deuterated counterpart, O,O-Diethyl Thiophosphate Sodium Salt, shares the same core structure but lacks deuterium substitution. Key differences include:
Methyl-Substituted Analog: O,O-Dimethyl Thiophosphate Sodium Salt
O,O-Dimethyl Thiophosphate Sodium Salt (CAS 23754-87-2 , molecular formula C₂H₆NaO₃PS ) replaces ethyl groups with methyl groups . Differences include:
- Applications: While the deuterated ethyl variant is used in pesticide analysis, the methyl analog may serve as a precursor in organophosphate synthesis .
Other Phosphorylated Sodium Salts
- Ethyl Dimethylamidophosphate Sodium Salt (CAS unspecified): Contains an amidophosphate group instead of thiophosphate, altering reactivity and biological activity .
- Ethyl Methylphosphonate (Ethyl-D5) : A deuterated phosphonate (C₃H₄D₅O₃P) with a distinct phosphorus-oxygen bond structure, used in environmental tracer studies .
Comparative Data Table
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